Cas no 2138820-29-6 (2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde)

• Product Name: 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde
• CAS No: 2138820-29-6
• MF: C₁₀H₅F₅O
• MW: 236.138120412827
• CID: 5844796
• PubChem ID: 165485332
• Update Time: 2025-10-28

2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde
• 2138820-29-6
• 2-fluoro-4-[(1E)-2,3,3,3-tetrafluoroprop-1-en-1-yl]benzaldehyde
• EN300-1121763

• Inchi： 1S/C10H5F5O/c11-8-3-6(1-2-7(8)5-16)4-9(12)10(13,14)15/h1-5H/b9-4+
• InChI Key： QQURESDUVKQREJ-RUDMXATFSA-N
• SMILES： FC1=C(C=O)C=CC(/C=C(\C(F)(F)F)/F)=C1

Computed Properties

• Exact Mass: 236.02605559g/mol
• Monoisotopic Mass: 236.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde

Comprehensive Analysis of 2-Fluoro-4-(1E)-2,3,3,3-Tetrafluoroprop-1-en-1-ylbenzaldehyde (CAS No. 2138820-29-6)

The compound 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde (CAS No. 2138820-29-6) is a fluorinated aromatic aldehyde with significant applications in organic synthesis and material science. Its unique structure, featuring a fluoro-substituted benzaldehyde core and a tetrafluoropropenyl side chain, makes it a valuable intermediate for designing advanced materials and pharmaceuticals. This article delves into its properties, synthesis, and potential uses, aligning with current trends in green chemistry and sustainable fluorination techniques.

Recent advancements in fluorinated compounds have sparked interest in 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde due to its role in developing high-performance polymers and liquid crystal displays (LCDs). Researchers are exploring its utility in OLED materials, where fluorination enhances electron mobility and thermal stability. The compound's CAS No. 2138820-29-6 is frequently searched in academic databases, reflecting its growing relevance in optoelectronic applications.

Synthetic routes to 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde often involve palladium-catalyzed cross-coupling or Wittig reactions, with emphasis on atom economy and low-waste processes. Industry professionals frequently query: "How to optimize the yield of fluorinated benzaldehydes?" or "What are the alternatives to toxic fluorinating agents?" These questions highlight the demand for eco-friendly synthesis methods, positioning this compound as a case study for sustainable chemical manufacturing.

In pharmaceuticals, the tetrafluoropropenyl moiety of CAS No. 2138820-29-6 is investigated for its potential to improve drug bioavailability. Its lipophilic character and metabolic resistance align with trends in prolonged-release formulations. Notably, the compound's fluorine-rich structure is analogous to FDA-approved drugs like fluoroquinolones, driving searches for "fluorine in drug design" and "halogen bonding in medicinal chemistry."

From an analytical perspective, 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde exhibits distinct NMR and MS spectra, aiding its identification. Laboratories often seek "HPLC purification methods for fluorinated aldehydes" or "stability studies under UV light," underscoring the need for robust characterization protocols. Its thermal decomposition profile is also critical for applications in high-temperature materials.

Environmental considerations are paramount, with studies focusing on the biodegradability of fluorinated aromatics. Regulatory queries like "REACH compliance for fluorinated intermediates" dominate discussions, emphasizing the compound's alignment with EU chemical safety standards. Innovations in catalytic defluorination further enhance its sustainability profile.

In conclusion, 2-fluoro-4-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzaldehyde (CAS No. 2138820-29-6) bridges multiple disciplines, from materials science to pharmaceutical research. Its versatility and compliance with green chemistry principles ensure its prominence in future innovations, answering pressing industry questions while adhering to environmental and safety benchmarks.